![molecular formula C17H18FN3O B2814851 7-(Azepan-1-yl)-6-fluoro-1-methyl-4-oxoquinoline-3-carbonitrile CAS No. 1359864-60-0](/img/structure/B2814851.png)
7-(Azepan-1-yl)-6-fluoro-1-methyl-4-oxoquinoline-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of azepan-1-yl compounds can vary greatly depending on the specific compound . For example, the compound “azepan-1-ylacetic acid hydrochloride” has a molecular formula of C8H16ClNO2 .Physical And Chemical Properties Analysis
The physical and chemical properties of azepan-1-yl compounds can vary greatly. For example, “azepan-1-ylacetic acid hydrochloride” has a density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and other properties .Scientific Research Applications
Azepane Derivatives in Drug Discovery
Azepane and its derivatives demonstrate a variety of pharmacological properties due to their high degree of structural diversity, making them valuable for discovering new therapeutic agents. The development of azepane-containing analogs has been a focal point in medicinal chemistry due to their potential for creating less toxic, cost-effective, and highly active drugs. Currently, more than 20 azepane-based drugs have received FDA approval and are used to treat a range of diseases. This includes applications in anti-cancer, anti-tubercular, anti-Alzheimer's disease, and antimicrobial therapies, among others. The structure-activity relationship (SAR) and molecular docking studies of these compounds underscore their promise in addressing numerous diseases, inspiring further design and development of azepane-based drugs (Zha, Rakesh, Manukumar, Shantharam, & Long, 2019).
Synthetic Approaches and Biological Properties
The synthesis, reactions, and biological properties of seven-membered heterocyclic compounds, including azepine, azepanone, and azepane, have significant pharmacological and therapeutic implications. Various methodologies such as thermal, photochemical, and microwave irradiation have been employed to achieve ring expansion from five or six-membered compounds, leading to the synthesis of different derivatives. Despite considerable advances, the biological aspects of these heterocycles are not thoroughly explored, highlighting a substantial area for future research (Kaur, Garg, Malhi, & Sohal, 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
7-(azepan-1-yl)-6-fluoro-1-methyl-4-oxoquinoline-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FN3O/c1-20-11-12(10-19)17(22)13-8-14(18)16(9-15(13)20)21-6-4-2-3-5-7-21/h8-9,11H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIZXWSRLCSXOAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=O)C2=CC(=C(C=C21)N3CCCCCC3)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(Azepan-1-yl)-6-fluoro-1-methyl-4-oxoquinoline-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.